Cas no 51110-26-0 (2,4-Pentadienoic acid, 2-isothiocyanato-5-phenyl-, ethyl ester)

51110-26-0 structure
Product name:2,4-Pentadienoic acid, 2-isothiocyanato-5-phenyl-, ethyl ester
2,4-Pentadienoic acid, 2-isothiocyanato-5-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2,4-Pentadienoic acid, 2-isothiocyanato-5-phenyl-, ethyl ester
- ethyl 2-isothiocyanato-5-phenylpenta-2,4-dienoate
- DTXSID50789656
- 51110-26-0
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- Inchi: InChI=1S/C14H13NO2S/c1-2-17-14(16)13(15-11-18)10-6-9-12-7-4-3-5-8-12/h3-10H,2H2,1H3/b9-6+,13-10+
- InChI Key: HZEYOILHDSDJLS-DEKJKZHBSA-N
- SMILES: N(/C(=C/C=C/C1C=CC=CC=1)/C(OCC)=O)=C=S
Computed Properties
- Exact Mass: 259.06679
- Monoisotopic Mass: 259.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 4.8
- Topological Polar Surface Area: 70.8Ų
Experimental Properties
- PSA: 38.66
2,4-Pentadienoic acid, 2-isothiocyanato-5-phenyl-, ethyl ester Related Literature
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Yi Cai,Sonal Kumar,Rodney Chua,Vivek Verma,Du Yuan,Zongkui Kou,Hao Ren,Hemal Arora J. Mater. Chem. A, 2020,8, 12716-12722
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Judith Hierold,David W. Lupton Org. Biomol. Chem., 2013,11, 6150-6160
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Miao Liu,Bo-Han Li,Tian Li,Xia Wu,Meng Liu,De-Cai Xiong,Xin-Shan Ye Org. Biomol. Chem., 2020,18, 3043-3046
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4. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
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Ahalya Behera,Saroj K. Rout,Srimanta Guin,Bhisma K. Patel RSC Adv., 2014,4, 55115-55118
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